Cas no 1784088-90-9 (tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate
• CAS No: 1784088-90-9
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 5840666
• PubChem ID: 83693459
• Update Time: 2025-06-07

tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate
• EN300-1286954
• 1784088-90-9

• Inchi： 1S/C12H23N3O3/c1-11(2,3)18-10(17)15-6-4-5-12(14,8-15)7-9(13)16/h4-8,14H2,1-3H3,(H2,13,16)
• InChI Key： ZOBBBKFDCXNIAE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC(N)=O)(C1)N)=O

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate

tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate (CAS No. 1784088-90-9): An Overview

tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate (CAS No. 1784088-90-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected piperidine derivative, is characterized by its unique structural features, which include a tert-butyl protecting group, an amino functional group, and a carbamoylmethyl substituent. These features make it an attractive candidate for various applications, particularly in the development of novel drugs and therapeutic agents.

The tert-butyl protecting group in tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate serves to temporarily protect the amino group during synthetic transformations, ensuring that it remains unreactive until the desired intermediate is formed. This protection strategy is crucial in multi-step synthetic processes, where the selective manipulation of functional groups is essential for the successful synthesis of complex molecules. The carbamoylmethyl substituent, on the other hand, introduces additional functionality that can be exploited for further chemical modifications or to enhance the biological activity of the final product.

Recent studies have highlighted the potential of tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds derived from this scaffold exhibit potent activity against a range of neurological disorders, including Alzheimer's disease and Parkinson's disease. The piperidine core and the presence of the amino and carbamoylmethyl groups contribute to its ability to modulate key receptors and enzymes involved in these conditions.

In addition to its therapeutic potential, tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate has also been explored for its use in drug delivery systems. The compound's structural flexibility allows it to be incorporated into various delivery platforms, such as nanoparticles and liposomes, enhancing its bioavailability and reducing side effects. This makes it a valuable tool in the development of targeted therapies that can improve patient outcomes.

The synthesis of tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate typically involves a series of well-established chemical reactions. One common approach is to start with a commercially available piperidine derivative and introduce the tert-butyl protecting group through a reaction with di-tert-butyldicarbonate (Boc₂O). Subsequent steps may include the introduction of the amino and carbamoylmethyl groups through nucleophilic substitution or coupling reactions. The choice of synthetic route depends on the specific requirements of the target molecule and the desired purity and yield.

The stability and solubility properties of tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate are also important considerations in its application. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility profile can be optimized through various techniques, such as salt formation or co-solvent systems, to ensure optimal performance in biological assays and formulations.

In conclusion, tert-butyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate (CAS No. 1784088-90-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.